![molecular formula C13H13FO3 B8440749 Ethyl 2-[(4-fluorophenyl) methylene]-3-oxobutanoate](/img/structure/B8440749.png)
Ethyl 2-[(4-fluorophenyl) methylene]-3-oxobutanoate
Cat. No. B8440749
M. Wt: 236.24 g/mol
InChI Key: OKJCUOXQWLRDKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04929620
Procedure details
Piperidine (4.0 mL) and glacial acetic acid (12 mL) were added to a stirred solution of ethyl acetoacetate (127.5 mL, 1.0 mol) and 4-fluorobenzaldehyde (136.52 g, 1.1 mol) in 200 mL of toluene. This mixture was heated under reflux for four hours with azeotropic removal of water. The reaction mixture was cooled to room temperature and concentrated. The residue was flash chromatographed on silica gel, eluting with toluene, to produce 226.0 g of crude product which was then distilled to yield 186.2 g of a mixture of cis- and trans-ethyl 2-[(4-fluorophenyl)methylene]-3-oxobutanoate, bp 160°-170° C. at 5 mm Hg.
Name
Identifiers
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REACTION_CXSMILES
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N1CCCCC1.C(O)(=O)C.[C:11]([O:17][CH2:18][CH3:19])(=[O:16])[CH2:12][C:13]([CH3:15])=[O:14].[F:20][C:21]1[CH:28]=[CH:27][C:24]([CH:25]=O)=[CH:23][CH:22]=1>C1(C)C=CC=CC=1.O>[F:20][C:21]1[CH:28]=[CH:27][C:24]([CH:25]=[C:12]([C:13](=[O:14])[CH3:15])[C:11]([O:17][CH2:18][CH3:19])=[O:16])=[CH:23][CH:22]=1
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Inputs
Step One
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Name
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|
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Quantity
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4 mL
|
|
Type
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reactant
|
|
Smiles
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N1CCCCC1
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Name
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|
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Quantity
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12 mL
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Type
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reactant
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Smiles
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C(C)(=O)O
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Name
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|
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Quantity
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127.5 mL
|
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Type
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reactant
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Smiles
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C(CC(=O)C)(=O)OCC
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Name
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Quantity
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136.52 g
|
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Type
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reactant
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Smiles
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FC1=CC=C(C=O)C=C1
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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This mixture was heated
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
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chromatographed on silica gel
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WASH
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Type
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WASH
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Details
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eluting with toluene
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CUSTOM
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Type
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CUSTOM
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|
Details
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to produce 226.0 g of crude product which
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DISTILLATION
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Type
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DISTILLATION
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|
Details
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was then distilled
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
|
FC1=CC=C(C=C1)C=C(C(=O)OCC)C(C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 186.2 g | |
| YIELD: CALCULATEDPERCENTYIELD | 78.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
